Cas no 1783761-41-0 (3-amino-2-(4-bromo-3-methoxyphenyl)propanoic acid)

• Product Name: 3-amino-2-(4-bromo-3-methoxyphenyl)propanoic acid
• CAS No: 1783761-41-0
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5909158
• PubChem ID: 84810211
• Update Time: 2025-05-24

3-amino-2-(4-bromo-3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-bromo-3-methoxyphenyl)propanoic acid
• EN300-1922245
• 1783761-41-0

• Inchi： 1S/C10H12BrNO3/c1-15-9-4-6(2-3-8(9)11)7(5-12)10(13)14/h2-4,7H,5,12H2,1H3,(H,13,14)
• InChI Key： RPRXVMDVLBIATP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(C(=O)O)CN

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-amino-2-(4-bromo-3-methoxyphenyl)propanoic acid

3-Amino-2-(4-bromo-3-methoxyphenyl)propanoic Acid: A Comprehensive Overview

The compound 3-amino-2-(4-bromo-3-methoxyphenyl)propanoic acid (CAS No. 1783761-41-0) is a structurally complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its unique combination of functional groups, including an amino group, a bromine atom, a methoxy group, and a carboxylic acid group, all arranged in a specific spatial configuration. The presence of these functional groups makes it highly versatile and amenable to a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the importance of 3-amino-2-(4-bromo-3-methoxyphenyl)propanoic acid in the development of novel therapeutic agents. Its structure allows for the modulation of enzymatic activity, particularly in pathways involved in inflammation and oxidative stress. For instance, researchers have explored its potential as an inhibitor of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. These findings suggest that the compound could serve as a lead molecule for the design of anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of 3-amino-2-(4-bromo-3-methoxyphenyl)propanoic acid involves a multi-step process that typically begins with the preparation of the aromatic ring containing bromine and methoxy substituents. This is followed by the introduction of the amino and carboxylic acid groups through various coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production.

In terms of applications, 3-amino-2-(4-bromo-3-methoxyphenyl)propanoic acid has shown promise in both pharmaceutical and agricultural sectors. In pharmacology, its ability to modulate cellular signaling pathways has led to investigations into its role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its antioxidant properties make it a candidate for use in cosmetic products aimed at combating oxidative stress-induced skin aging.

From a structural perspective, the compound's amino group plays a critical role in hydrogen bonding interactions, which are essential for its bioavailability and target binding affinity. The bromine atom, on the other hand, contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes. The methoxy group further modulates these properties, offering additional sites for potential drug interactions.

Recent research has also focused on the stereochemistry of 3-amino-2-(4-bromo-3-methoxyphenyl)propanoic acid, revealing that its enantiomers exhibit distinct biological activities. This has implications for the development of chiral drugs with enhanced specificity and reduced toxicity. Furthermore, computational studies have provided insights into the molecular docking patterns of this compound with various protein targets, paving the way for rational drug design.

In conclusion, 3-amino-2-(4-bromo-3-methoxyphenyl)propanoic acid (CAS No. 1783761-41-0) is a multifaceted compound with immense potential across diverse scientific domains. Its unique combination of functional groups, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool in modern chemical research. As ongoing investigations continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both academic and industrial settings.